Cas no 1269397-43-4 (7-amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one hydrochloride)

• Product Name: 7-amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one hydrochloride
• CAS No: 1269397-43-4
• CID: 4585096
• Update Time: 2025-08-02

7-amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one hydrochloride

• Inchi： InChI=1S/C10H12N2O2.ClH/c1-2-12-8-4-3-7(11)5-9(8)14-6-10(12)13;/h3-5H,2,6,11H2,1H3;1H
• InChI Key： RJTQTJJQRALUHM-UHFFFAOYSA-N
• SMILES： CCN1C2=C(C=C(C=C2)N)OCC1=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Additional information on 7-amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one hydrochloride

Comprehensive Overview of 7-amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one hydrochloride (CAS No. 1269397-43-4)

7-amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one hydrochloride (CAS No. 1269397-43-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoxazine derivative is characterized by its unique molecular structure, which includes an ethyl group and an amino functional group, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications due to its bioactive properties and structural adaptability.

The compound's CAS number 1269397-43-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its hydrochloride salt form enhances solubility, a feature highly valued in drug formulation and biomedical applications. Recent studies have explored its role in modulating enzyme activity and as a precursor for heterocyclic compounds, aligning with the growing demand for novel small-molecule therapeutics.

In the context of green chemistry, 7-amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one hydrochloride has been investigated for its potential in sustainable synthesis routes. The push for eco-friendly chemical processes has led to innovations in catalytic methods to produce this compound with minimal waste. Additionally, its relevance in crop protection research has been noted, as derivatives of benzoxazinones are known for their pesticidal properties.

From a commercial perspective, the demand for high-purity intermediates like CAS 1269397-43-4 is driven by the pharmaceutical industry's need for reliable building blocks. The compound's stability under physiological conditions and compatibility with peptide coupling reagents make it a candidate for prodrug development. These attributes are frequently highlighted in patent literature, reflecting its industrial significance.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize 7-amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one hydrochloride. Quality control protocols emphasize the detection of process-related impurities, ensuring compliance with Good Manufacturing Practices (GMP). This rigor is essential for applications in preclinical studies and API synthesis.

Emerging trends in personalized medicine and targeted drug delivery have further amplified interest in this compound. Its molecular framework allows for structural modifications to enhance bioavailability or receptor binding affinity. Such flexibility is crucial in addressing challenges like drug resistance, a hot topic in oncology research.

In summary, 7-amino-4-ethyl-2H-1,4-benzoxazin-3(4H)-one hydrochloride (CAS No. 1269397-43-4) represents a multifaceted tool for modern chemistry. Its applications span from medicinal chemistry to material science, underpinned by ongoing advancements in synthetic methodologies and analytical technologies. As research continues to uncover new potentials, this compound is poised to remain a focal point in scientific innovation.